Cas no 1805642-69-6 (Methyl 5-chloro-2-cyano-4-methylbenzoate)

• Product Name: Methyl 5-chloro-2-cyano-4-methylbenzoate
• CAS No: 1805642-69-6
• MF: C₁₀H₈ClNO₂
• MW: 209.629021644592
• CID: 4795394
• Update Time: 2023-08-29

Methyl 5-chloro-2-cyano-4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-chloro-2-cyano-4-methylbenzoate

• Inchi： 1S/C10H8ClNO2/c1-6-3-7(5-12)8(4-9(6)11)10(13)14-2/h3-4H,1-2H3
• InChI Key： GWAPDPCBDLVMQA-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=C(C#N)C=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 271
• XLogP3: 2.5
• Topological Polar Surface Area: 50.1